Cas no 1807179-97-0 (Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate
• CAS No: 1807179-97-0
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 4947193
• Update Time: 2025-07-25

Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate

• Inchi： 1S/C12H9F4NO3/c1-2-19-11(18)8-4-6(10(13)14)3-7(5-17)9(8)20-12(15)16/h3-4,10,12H,2H2,1H3
• InChI Key： DDHUSGVEPZYHNS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C(=O)OCC)C=1)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 382
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate (CAS No. 1807179-97-0)

Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate (CAS No. 1807179-97-0) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and difluoromethyl substituents, has garnered attention due to its potential in modulating biological activity and improving metabolic stability. Researchers are increasingly exploring its role in the development of novel small-molecule inhibitors and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The structural features of Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate make it a versatile intermediate in organic synthesis. The presence of the cyano group enhances its reactivity, enabling diverse transformations such as nucleophilic additions and cyclizations. Meanwhile, the difluoromethoxy moiety contributes to improved lipophilicity and bioavailability, a critical factor in drug design. These attributes have led to its inclusion in studies targeting enzyme inhibition and receptor modulation, particularly in oncology and neurology research.

In the context of agrochemicals, Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate is investigated for its potential as a pesticide intermediate. The difluoromethyl group is known to enhance the stability and efficacy of active ingredients, addressing challenges such as resistance development in pests. This aligns with the industry's shift toward eco-friendly formulations and reduced environmental impact, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's CAS No. 1807179-97-0 serves as a key identifier for researchers sourcing high-purity materials. Its synthesis typically involves multi-step protocols, including esterification and fluorination reactions, which are optimized for yield and scalability. Recent advancements in flow chemistry and catalytic fluorination have further streamlined its production, reducing costs and waste—a priority for sustainable manufacturing.

The growing interest in fluorinated compounds like Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate is reflected in scientific literature and patent filings. Its applications span material science, where fluorinated aromatics contribute to the development of advanced polymers with superior thermal and chemical resistance. Additionally, its role in medicinal chemistry is underscored by its potential to improve drug half-life and target specificity, addressing common challenges in pharmacokinetics.

As regulatory frameworks evolve, the demand for high-performance intermediates with minimal ecological footprints continues to rise. Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate exemplifies this trend, offering a balance of functionality and sustainability. Its relevance to green chemistry initiatives and precision agriculture ensures its prominence in future research and industrial applications.